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Compound of Interest

Compound Name: m-PEG4-O-NHS ester

Cat. No.: B609265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PEGylation, the covalent attachment of polyethylene glycol (PEG) chains to molecules, is a

cornerstone strategy in drug development and biotechnology. It is employed to enhance the

therapeutic properties of proteins, peptides, and other biomolecules. By increasing the

hydrodynamic size of a molecule, PEGylation can prolong its circulatory half-life by reducing

renal clearance.[1] Furthermore, it can shield the molecule from the host's immune system,

thereby decreasing immunogenicity and antigenicity, while also improving its solubility and

stability.[1]

This guide provides a comprehensive overview of PEGylation using a specific, amine-reactive

reagent: methoxy-PEG4-N-hydroxysuccinimidyl (m-PEG4-O-NHS) ester. This reagent

specifically targets primary amines, such as the ε-amine of lysine residues and the N-terminal

α-amine of polypeptide chains, to form stable amide bonds.[1][2]

Chemical Properties of m-PEG4-O-NHS Ester
The m-PEG4-O-NHS ester is a molecule that consists of a monomethylated polyethylene

glycol (mPEG) chain with four repeating ethylene glycol units, linked to an N-

hydroxysuccinimide (NHS) ester. The NHS ester is a highly reactive group that readily couples

with primary amines under specific conditions.[3] The hydrophilic PEG spacer enhances the

solubility of the molecule in aqueous environments.[2]
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Property Value Reference

Molecular Formula C14H23NO8 [4]

Molecular Weight 333.33 g/mol [4]

Purity >90% [5]

Solubility
Soluble in aqueous media,

DMSO, DMF
[2][6]

Storage Desiccated at -20°C [7][8]

The PEGylation Reaction: Mechanism and Kinetics
The fundamental reaction mechanism of m-PEG4-O-NHS ester with a primary amine is a

nucleophilic acyl substitution. The unprotonated primary amine group acts as a nucleophile,

attacking the carbonyl carbon of the NHS ester. This forms a transient tetrahedral intermediate

which then collapses, releasing the N-hydroxysuccinimide leaving group and forming a stable

amide bond.[1][9]
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Reactants

ProductsProtein-NH₂

(Primary Amine)

Protein-NH-CO-PEG4-m
(PEGylated Protein)

Nucleophilic Attack

m-PEG4-O-NHS Ester

N-hydroxysuccinimide
(Byproduct)

Release

1. Prepare Protein Solution
(1-10 mg/mL in Reaction Buffer)

2. Prepare m-PEG4-O-NHS Ester Solution
(Dissolve in anhydrous DMSO or DMF)

3. Conjugation Reaction
(Add NHS ester to protein solution,

incubate for 1-2h at RT or overnight at 4°C)

4. Quench Reaction
(Add 1 M Tris-HCl or glycine)

5. Purify PEGylated Protein
(Size-exclusion chromatography or dialysis)

6. Characterize Product
(SDS-PAGE, Mass Spectrometry, HPLC)
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Biomolecule

Biological Impact

Therapeutic Molecule
(Protein, Peptide, etc.)

PEGylation with
m-PEG4-O-NHS Ester

Increased Hydrodynamic Size Reduced Immunogenicity
and Antigenicity

Improved Solubility
and Stability

Reduced Renal Clearance

Prolonged Circulation Half-Life

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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